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Compound of Interest

Compound Name:
2,4,5-Trimethylaniline

hydrochloride

Cat. No.: B1235971 Get Quote

CAS Number: 21436-97-5

This technical guide provides an in-depth overview of 2,4,5-Trimethylaniline hydrochloride, a

chemical compound of interest to researchers, scientists, and professionals in drug

development. This document covers its chemical properties, synthesis, toxicological data, and

metabolic pathways.

Chemical and Physical Properties
2,4,5-Trimethylaniline hydrochloride is the hydrochloride salt of 2,4,5-Trimethylaniline (also

known as pseudocumidine).[1][2] The parent compound, 2,4,5-Trimethylaniline, has the CAS

number 137-17-7.[1][3] In solution and in vivo, the hydrochloride salt is expected to exist in a

dissociated state and is considered toxicologically equivalent to the free amine form.[1]

Table 1: Physicochemical Properties
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Property Value Source

2,4,5-Trimethylaniline

Hydrochloride

CAS Number 21436-97-5 [1][4]

Molecular Formula C₉H₁₄ClN [4]

Molecular Weight 171.67 g/mol [4]

Melting Point 235°C [1]

Appearance Light Brown Solid [5]

2,4,5-Trimethylaniline (Parent

Compound)

CAS Number 137-17-7 [1][3]

Molecular Formula C₉H₁₃N [3]

Molecular Weight 135.21 g/mol [3]

Melting Point 64°C [1]

Boiling Point 234-235°C at 760 mmHg [3]

Appearance
Fine gray-white powder or

white crystals
[1][3]

Water Solubility < 0.1 mg/mL at 23°C [3]

pKa 5.09 [3]

Table 2: Synonyms[1][3][4][5][6]
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Compound Synonyms

2,4,5-Trimethylaniline Hydrochloride

1-Amino-2,4,5-trimethylbenzene hydrochloride,

psi-Cumidine hydrochloride, Pseudocumidine

hydrochloride, 1,2,4-Trimethyl-5-aminobenzene

hydrochloride, Benzenamine, 2,4,5-trimethyl-,

hydrochloride

2,4,5-Trimethylaniline

Pseudocumidine, psi-Cumidine, 1-Amino-2,4,5-

trimethylbenzene, 1,2,4-Trimethyl-5-

aminobenzene, 2,4,5-Trimethylbenzenamine

Synthesis and Manufacturing
2,4,5-Trimethylaniline was historically produced as a component of a mixture of aromatic

amines used in the synthesis of the dye Ponceau 3R.[1][7] While specific, detailed industrial

synthesis protocols for 2,4,5-trimethylaniline are not readily available in the provided search

results, a general method for the synthesis of a similar compound, 2,4,6-trimethylaniline,

involves a two-step process:

Nitration: Selective mononitration of the corresponding trimethylbenzene (mesitylene for the

2,4,6-isomer) using a mixture of sulfuric and nitric acid.

Reduction: The resulting nitroaromatic compound is then reduced to the aniline derivative,

for example, using iron powder and hydrochloric acid.

The hydrochloride salt is subsequently prepared by treating the free amine with hydrochloric

acid.

Experimental Protocols
Carcinogenicity Bioassay in Rodents
A bioassay to determine the carcinogenicity of 2,4,5-trimethylaniline was conducted by the

National Cancer Institute.[8]

Test Species: Fischer 344 (F344) rats and B6C3F1 mice.[8]
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Administration: The test chemical was administered in the feed for 101 weeks.[8]

Dosage:

Rats: 200 or 800 ppm.[8]

Mice: 50 or 100 ppm.[8]

Control Groups: Matched control groups of 20 untreated animals of each sex were used.[8]

Endpoint: All surviving animals were euthanized and necropsied at the end of the 101-week

administration period to assess for tumor formation.[8]

The study concluded that 2,4,5-trimethylaniline was carcinogenic for male and female F344

rats and female B6C3F1 mice, inducing various carcinomas.[8]

Safety and Toxicology
2,4,5-Trimethylaniline and its strong acid salts are classified as carcinogenic.[9]

Table 3: GHS Hazard Classifications[4]

Hazard Class Category

Acute Toxicity, Oral 3

Acute Toxicity, Dermal 3

Acute Toxicity, Inhalation 3

Carcinogenicity 1B

Hazardous to the aquatic environment (chronic) 2

Carcinogenicity: Studies have demonstrated that 2,4,5-trimethylaniline induces liver

carcinomas in male and female Fischer 344 rats and female B6C3F1 mice.[1] Increased

incidences of lung tumors were also observed in treated rats of both sexes and female mice.[1]

The International Agency for Research on Cancer (IARC) has noted there is limited evidence

for the carcinogenicity of 2,4,5-trimethylaniline in experimental animals.[10]
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Mutagenicity: 2,4,5-Trimethylaniline has been shown to be mutagenic to Salmonella

typhimurium with metabolic activation.[1][10]

Metabolic Pathway and Mechanism of
Carcinogenicity
The carcinogenic activity of many aromatic amines, including 2,4,5-trimethylaniline, is linked to

their metabolic activation. A key step in this process is the formation of N-hydroxylated

metabolites.[11][12] These reactive intermediates can then form adducts with DNA, leading to

mutations and potentially initiating cancer. The induction of methemoglobinemia in rats by the

related compound 2,4,6-trimethylaniline is an indicator of the formation of such N-hydroxylated

metabolites.[11][12]

Phase I Metabolism

Cellular Interactions
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Caption: Metabolic activation pathway of 2,4,5-Trimethylaniline.

Spectral Data
While a comprehensive set of spectra for 2,4,5-trimethylaniline hydrochloride is not

available, data for the parent compound, 2,4,5-trimethylaniline, has been reported.

Table 4: Spectral Data References for 2,4,5-Trimethylaniline
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Technique Database/Source

Mass Spectrometry (EI) NIST WebBook[6]

13C NMR ChemicalBook[13]

Infrared (IR) Spectroscopy PubChem[3], ChemicalBook[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 2,4,5-Trimethylaniline Hydrochloride].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235971#2-4-5-trimethylaniline-hydrochloride-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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